2-[1-(2-ethoxybenzyl)-4-(3-pyridinylcarbonyl)-2-piperazinyl]ethanol

• IUPAC Name: [4-[(2-ethoxyphenyl)methyl]-3-(2-hydroxyethyl)piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C21H27N3O3/c1-2-27-20-8-4-3-6-18(20)15-23-11-12-24(16-19(23)9-13-25)21(26)17-7-5-10-22-14-17/h3-8,10,14,19,25H,2,9,11-13,15-16H2,1H3
• InChI Key: AUSQWPBUVLOWDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2CCO)C(=O)C3=CN=CC=C3
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

2-[1-(2-ethoxybenzyl)-4-(3-pyridinylcarbonyl)-2-piperazinyl]ethanol is a useful research compound. Its molecular formula is C21H27N3O3 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.20524173 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One area of research involves the synthesis of related pyridine derivatives, where compounds similar to 2-[1-(2-ethoxybenzyl)-4-(3-pyridinylcarbonyl)-2-piperazinyl]ethanol are synthesized for their antimicrobial properties. For instance, Patel, Agravat, and Shaikh (2011) explored the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to compounds with variable and modest antimicrobial activity against certain bacteria and fungi. This suggests potential applications of similar compounds in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Catalytic Activity in Ethanol Dehydration

Another study investigated the catalytic activity of various aluminas in the dehydration of ethanol, which is a process relevant to the chemical industry, particularly in the production of ethylene. Phung et al. (2014) conducted a study on commercial transition aluminas and their effectiveness in converting ethanol, with a focus on the characterization of these catalysts and their performance. While the study does not directly involve this compound, it highlights the importance of research into chemical reactions involving ethanol and related compounds, which could have implications for the synthesis and applications of such complex organic molecules (Phung et al., 2014).

Synthesis and Memory Facilitation

Research by Li Ming-zhu (2012) focused on the synthesis of new compounds related to 2-(4-(4-benzyl-substituted)piperazin-1-yl)ethyl 2-(1-(pyridin-2-yl)ethoxy) acetates and their effects on learning and memory facilitation in mice. Although not directly involving this compound, this study underscores the potential for compounds with similar structures to influence neurological processes, pointing towards applications in neuropharmacology and the study of cognitive enhancers (Li Ming-zhu, 2012).